Cas no 7098-08-0 (9,10-Anthracenedione,4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)-)

• Product name: 9,10-Anthracenedione,4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)-
• CAS No: 7098-08-0
• MF: C₂₀H₁₄N₂O₅
• MW: 362.33556
• CID: 565717
• PubChem ID: 81541

9,10-Anthracenedione,4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)-
• 4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)anthraquinone
• 1,5-Diamino-4,8-dihydroxy-3-(4-hydroxyphenyl)anthraquinone
• 4,8-Diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)-9,10-anthracenedione
• 4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)anthracene-9,10-dione
• 4,8-Diamino-1,5-dihydroxy-2-(p-hydroxyphenyl)anthracen-9,10-dione
• UNII-9M73UX6UB7
• 9,10-Anthracenedione, 4,8-diamino-1,5-dihydroxy-2-(4-hydroxyphenyl)-
• NS00037137
• W-110196
• 9M73UX6UB7
• EINECS 230-404-4
• 7098-08-0
• DTXSID8064563
• SCHEMBL7532583

• Inchi： 1S/C20H14N2O5/c21-11-5-6-13(24)16-14(11)20(27)17-15(19(16)26)12(22)7-10(18(17)25)8-1-3-9(23)4-2-8/h1-7,23-25H,21-22H2
• InChI Key： MOLVDYADKVCUCB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CC(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)N)N)O

Computed Properties

• Exact Mass: 362.09032
• Monoisotopic Mass: 362.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.87